Cas no 51244-55-4 (6-[2-(dimethylamino)ethyl]-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one)

• Product Name: 6-[2-(dimethylamino)ethyl]-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one
• CAS No: 51244-55-4
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 1571282
• PubChem ID: 3039783
• Update Time: 2025-04-21

6-[2-(dimethylamino)ethyl]-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one Chemical and Physical Properties

Names and Identifiers

• 6-[2-(dimethylamino)ethyl]-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one
• 6-[2-(dimethylamino)ethyl]-3-methyl-4-phenyl-[1,2]oxazolo[3,4-d]pyridazin-7-one
• 6-(2-(Dimethylamino)ethyl)-3-methyl-4-phenylisoxazolo(3,4-d)pyridazin-7(6H)-one
• 51244-55-4
• Isoxazolo(3,4-d)pyridazin-7(6H)-one, 6-(2-(dimethylamino)ethyl)-3-methyl-4-phenyl-
• DTXSID10199252
• BRN 1016982

• Inchi： 1S/C16H18N4O2/c1-11-13-14(12-7-5-4-6-8-12)17-20(10-9-19(2)3)16(21)15(13)18-22-11/h4-8H,9-10H2,1-3H3
• InChI Key： RNEWTTBMCHTGJQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C2C(C(N(CCN(C)C)N=C2C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 298.14314
• Monoisotopic Mass: 298.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 472.8°C at 760 mmHg
• Flash Point: 239.7°C
• Refractive Index: 1.63
• PSA: 61.94